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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B15603801

Introduction

Tetraconazole is a broad-spectrum triazole fungicide used to control various fungal diseases in
agriculture. Monitoring its residue levels in food and environmental samples is crucial for
ensuring consumer safety and regulatory compliance. Gas chromatography-mass spectrometry
(GC-MS) is a highly effective analytical technique for the identification and quantification of
tetraconazole. This application note provides a detailed protocol for the analysis of
tetraconazole in various matrices using a QUEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) sample preparation method followed by GC-MS/MS analysis.

Materials and Reagents

o Tetraconazole analytical standard

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSQOa), anhydrous

Sodium chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

Deionized water

Experimental Protocols
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Standard Solution Preparation

Prepare a stock solution of tetraconazole in acetonitrile at a concentration of 100 pg/mL. From
this stock solution, prepare a series of working standard solutions by serial dilution in
acetonitrile to construct a calibration curve.

Sample Preparation (QUEChERS Method)

The QUEChERS method is a simple and effective sample preparation technique for pesticide
residue analysis.[1][2][3][4]

 Homogenization: Homogenize a representative 10-15 g sample of the matrix (e.qg., fruit,
vegetable, or soil) until a uniform consistency is achieved.

o Extraction:
o Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

[¢]

o

Shake vigorously for 1 minute.

o

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

[¢]

Shake vigorously for another minute.
o Centrifugation: Centrifuge the tube at 23000 rpm for 5 minutes.
o Cleanup (Dispersive Solid-Phase Extraction - dSPE):

o Transfer an aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing
150 mg of anhydrous magnesium sulfate and 50 mg of PSA.

o Vortex for 30 seconds.
o Centrifuge at high speed for 1 minute.

o Final Extract: Transfer the supernatant into an autosampler vial for GC-MS/MS analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS/MS)

Analysis

The following instrumental parameters can be used for the analysis of tetraconazole.

Gas Chromatograph (GC) Parameters:

Parameter Value
Injection Volume 1-2 L
Injector Temperature 280°C
Injection Mode Splitless

Column

DB-5ms (or equivalent), 30 m x 0.25 mm ID,
0.25 pm film thickness

Carrier Gas

Helium at a constant flow rate of 1.2 mL/min

Oven Program

Initial temperature of 80°C, hold for 2 min, ramp
to 200°C at 20°C/min, then to 300°C at
10°C/min, hold for 5 min

Mass Spectrometer (MS) Parameters:

Parameter

Value

lonization Mode

Electron lonization (EI)

lon Source Temp.

230°C

Quadrupole Temp.

150°C

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Precursor lon

m/z 372

Product lons

m/z 159, m/z 70

Collision Energy

Optimized for the specific instrument
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Data Presentation

The following table summarizes the quantitative data for the GC-MS analysis of tetraconazole
based on various studies.

Parameter

Value

Matrix

Reference

Limit of Detection
(LOD)

0.002 - 0.004 pg/kg

Fruits and Vegetables

[3]

0.001 ppm

Tomatoes and Green

Beans

[1](2]

Limit of Quantification

(LOQ)

0.006 - 0.012 pg/kg

Fruits and Vegetables

[3]

2.5 pg/kg Strawberry [5]

Recovery 85.53% - 110.66% Fruits and Vegetables [3]
Tomatoes and Green

>90% [1][2]

Beans

Relative Standard
Deviation (RSD)

1.3% - 17.5%

Fruits and Vegetables

[3]

Linearity
(Concentration

Range)

10 - 500 pg/L (rz >
0.994)

Standard Solutions

N/A (General pesticide
method)

0.001 - 0.5 mg/L (r2 >
0.999)

Standard Solutions

[5]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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